Cas no 10493-90-0 (1,4,5,6,7,8-hexahydro-Cycloheptimidazole)

• Product Name: 1,4,5,6,7,8-hexahydro-Cycloheptimidazole
• CAS No: 10493-90-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD09754156
• CID: 186890
• PubChem ID: 304262
• Update Time: 2025-05-25

1,4,5,6,7,8-hexahydro-Cycloheptimidazole Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6,7,8-hexahydro-Cycloheptimidazole
• 1,4,5,6,7,8-hexahydrocyclohepta[d]imidazole
• Cycloheptimidazole,1,4,5,6,7,8-hexahydro-
• 1(3),4,5,6,7,8-hexahydro-cycloheptaimidazole
• 1,4,5,6,7,8-Hexahydro-cycloheptimidazol
• AC1L74L2
• NSC195330
• Pentamethylenimidazol
• SureCN4076784
• MFCD09754156
• CS-0440292
• SCHEMBL4076784
• 10493-90-0
• NSC-195330
• SY264382
• AKOS006327546
• DTXSID30307852

• MDL： MFCD09754156
• Inchi： 1S/C8H12N2/c1-2-4-7-8(5-3-1)10-6-9-7/h6H,1-5H2,(H,9,10)
• InChI Key： ZQSTXUPZKIBDJE-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1CCCCC2

Computed Properties

• Exact Mass: 135.09233
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 25.78
• LogP: 1.67860

Additional information on 1,4,5,6,7,8-hexahydro-Cycloheptimidazole

Exploring 1,4,5,6,7,8-Hexahydro-Cycloheptimidazole (CAS No. 10493-90-0): Properties, Applications, and Innovations

In the realm of heterocyclic chemistry, 1,4,5,6,7,8-hexahydro-Cycloheptimidazole (CAS No. 10493-90-0) stands out as a versatile compound with a unique structural framework. This bicyclic molecule, featuring a fused imidazole and cycloheptane ring system, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, making it a subject of growing interest in both academic and industrial settings.

The compound's molecular structure is characterized by a partially saturated cycloheptane ring fused to an imidazole moiety, which imparts distinct electronic and steric properties. This configuration enables 1,4,5,6,7,8-hexahydro-Cycloheptimidazole to participate in diverse chemical reactions, including nucleophilic substitutions, cycloadditions, and metal-catalyzed transformations. Its hydrogenation state further enhances stability while retaining reactivity, a balance that is highly sought after in drug discovery and catalysis.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 1,4,5,6,7,8-hexahydro-Cycloheptimidazole to minimize environmental impact. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to improve yield and reduce waste. These methods align with the global push toward sustainable chemical production, a topic frequently searched by professionals seeking eco-friendly alternatives in synthetic chemistry.

In the pharmaceutical sector, 1,4,5,6,7,8-hexahydro-Cycloheptimidazole is investigated as a scaffold for drug design, particularly for targeting enzymes and receptors involved in metabolic disorders. Its structural similarity to purine bases also makes it a candidate for nucleoside analogs, a hot topic in antiviral and anticancer research. Users often search for "heterocyclic compounds in drug development" or "imidazole derivatives in medicine," reflecting the demand for specialized knowledge in this area.

Beyond medicine, this compound finds utility in material science, where its rigid yet flexible structure contributes to the development of advanced polymers and coordination complexes. Its ability to act as a ligand for transition metals is particularly valuable in designing catalysts for industrial processes. Searches for "imidazole-based materials" or "metal-organic frameworks" highlight the intersection of this compound with cutting-edge material innovations.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing 1,4,5,6,7,8-hexahydro-Cycloheptimidazole. These methods ensure purity and structural integrity, critical for applications requiring high precision. Queries like "how to analyze heterocyclic compounds" or "spectroscopic methods for imidazole derivatives" are common among chemists seeking reliable protocols.

As the scientific community continues to uncover the potential of 1,4,5,6,7,8-hexahydro-Cycloheptimidazole, collaborations between academia and industry are likely to accelerate its adoption. Whether in medicinal chemistry, catalysis, or functional materials, this compound exemplifies the synergy between fundamental research and practical innovation. Its story is a testament to the evolving landscape of chemical discovery, where curiosity-driven science meets real-world challenges.